Cas no 116-37-0 (Bisphenol A bis(2-hydroxypropyl) ether)

• Product Name: Bisphenol A bis(2-hydroxypropyl) ether
• CAS No: 116-37-0
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 181764
• Update Time: 2025-06-08

Bisphenol A bis(2-hydroxypropyl) ether Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-
• 1,1'-isopropylidenebis(p-phenyleneoxy)dipropan-2-ol
• 1,1'-[Isopropylidenebis(p-phenyleneoxy)]di-2-propanol
• 1,1'-((1-methylethylidene)bis(4,1-phenyleneoxy))bis-2-propano
• 1,1'-((1-methylethylidene)bis(4,1-phenyleneoxy))bis-2-propanol
• 1,1'-[(1-Methylethylidene)bis(4,1-phenyleneoxy)]bis-2-propanol
• 1,1'-Isopropylidenebis[4-(2-hydroxypropoxy)benzene]
• Bisphenol-A-propoxylat
• Isopropylidenediphenoxypropanol
• Bisphenol A di(2-hydroxypropyl) ether
• Bisphenol A bis(2-hydroxypropyl) ether
• 2,2-BIS(4-(2-HYDROXY-PROPOXY)PHENYL)PROPANE
• 1,1'-(Isopropylidenebis[p-phenyleneoxy]) di-2-propanol
• 3,3'-Isopropylidenebis(1,4-phenyleneoxy)bis(2-propanol)
• 2,2-BIS(4-HYDROXYPHENYL)PROPANEBIS(2-HYDROXYPROPYL)ETHER

• Inchi： 1S/C21H28O4/c1-15(22)13-24-19-9-5-17(6-10-19)21(3,4)18-7-11-20(12-8-18)25-14-16(2)23/h5-12,15-16,22-23H,13-14H2,1-4H3
• InChI Key： MIUUNYUUEFHIHM-UHFFFAOYSA-N
• SMILES： C1(C=CC(OCC(O)C)=CC=1)C(C)(C)C1C=CC(OCC(O)C)=CC=1

Computed Properties

• Exact Mass: 344.19884
• Monoisotopic Mass: 344.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.102
• Boiling Point: 505 ºC
• Flash Point: 260 ºC
• Refractive Index: 1.548
• PSA: 58.92
• LogP: 3.53170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bisphenol A bis(2-hydroxypropyl) ether

Recent Advances in the Study of Bisphenol A bis(2-hydroxypropyl) ether (CAS: 116-37-0)

Bisphenol A bis(2-hydroxypropyl) ether (CAS: 116-37-0) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in the chemical, biological, and pharmaceutical industries. This compound, a derivative of bisphenol A, is primarily used as an intermediate in the synthesis of polymers, resins, and other specialty chemicals. Recent studies have explored its potential in drug delivery systems, biomaterial development, and as a modifier in polymer chemistry to enhance material properties.

A 2023 study published in the Journal of Polymer Science investigated the role of Bisphenol A bis(2-hydroxypropyl) ether in improving the thermal stability and mechanical properties of epoxy resins. The researchers synthesized a series of epoxy composites incorporating this compound and demonstrated a 20% increase in thermal degradation resistance compared to conventional formulations. These findings suggest its potential for high-performance applications in aerospace and automotive industries.

In the biomedical field, a recent Biomaterials Science article highlighted the compound's utility in creating biocompatible hydrogels for controlled drug release. The study utilized Bisphenol A bis(2-hydroxypropyl) ether as a crosslinking agent to develop hydrogels with tunable degradation rates, enabling sustained release of therapeutic agents over extended periods. This innovation could revolutionize treatments for chronic diseases requiring long-term medication.

Environmental and toxicological assessments of Bisphenol A bis(2-hydroxypropyl) ether have also been a focus of recent research. A 2024 report by the Environmental Science & Technology journal examined its biodegradation pathways and ecotoxicological effects. While the compound showed moderate persistence in aquatic environments, advanced oxidation processes were found effective in its degradation, addressing potential environmental concerns.

From a pharmaceutical perspective, novel research presented at the 2023 American Chemical Society meeting revealed the compound's potential as a building block for prodrug development. The hydroxyl groups in Bisphenol A bis(2-hydroxypropyl) ether provide convenient sites for conjugation with various drug molecules, offering improved solubility and bioavailability of hydrophobic therapeutics.

The synthesis and characterization of Bisphenol A bis(2-hydroxypropyl) ether continue to be refined, with recent patents disclosing more efficient production methods. A 2024 patent application describes a solvent-free synthesis route that reduces energy consumption by 35% while maintaining high purity (>99.5%), addressing both economic and environmental considerations in industrial production.

Looking forward, the versatility of Bisphenol A bis(2-hydroxypropyl) ether (CAS: 116-37-0) positions it as a key compound in multiple cutting-edge applications. Ongoing research is exploring its use in smart materials, nanotechnology, and as a platform for developing new pharmaceutical formulations. However, researchers emphasize the need for continued safety evaluations and life-cycle assessments to ensure sustainable utilization across industries.